Cas no 17696-12-7 (Undecanoic acid, 11-chloro-, methyl ester)

• Product Name: Undecanoic acid, 11-chloro-, methyl ester
• CAS No: 17696-12-7
• MF: C₁₂H₂₃ClO₂
• MW: 234.762823343277
• CID: 1363919
• PubChem ID: 6431482
• Update Time: 2025-04-20

Undecanoic acid, 11-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 11-chloro-, methyl ester
• methyl 11-chloroundecanoate
• AKOS024288504
• Undecanoic acid, 11-chloro, methyl ester
• 17696-12-7
• DTXSID00424045
• SCHEMBL11862242
• 11-Chloroundecanoic acid, methyl ester

• Inchi： 1S/C12H23ClO2/c1-15-12(14)10-8-6-4-2-3-5-7-9-11-13/h2-11H2,1H3
• InChI Key： RKMPNBDVLMFSPW-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 234.13879
• Monoisotopic Mass: 234.1386577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3